Cas no 5523-01-3 (Phosphoric acid, dibutyl nonyl ester)

• Product Name: Phosphoric acid, dibutyl nonyl ester
• CAS No: 5523-01-3
• MF: C₁₇H₃₇O₄P
• MW: 336.447046995163
• CID: 352486
• PubChem ID: 13152318
• Update Time: 2025-04-19

Phosphoric acid, dibutyl nonyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, dibutyl nonyl ester
• DTXSID30522407
• SCHEMBL270211
• 5523-01-3
• Dibutyl nonyl phosphate

• Inchi： 1S/C17H37O4P/c1-4-7-10-11-12-13-14-17-21-22(18,19-15-8-5-2)20-16-9-6-3/h4-17H2,1-3H3
• InChI Key： PJQGDUDRRGVGEZ-UHFFFAOYSA-N
• SMILES： P(=O)(OCCCC)(OCCCC)OCCCCCCCCC

Computed Properties

• Exact Mass: 336.24311
• Monoisotopic Mass: 336.24294665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 6.49510